A novel approach for synthesizing α-amino acids via formate mediated hydrogen transfer using a carbon source†
Green Chemistry Pub Date: 2023-10-13 DOI: 10.1039/D3GC02955G
Abstract
Using a formate salt as a promising hydrogen carrier and one-carbon (C1) source, we have developed a novel and practical method for the preparation of α-amino acid derivatives under mild conditions. In this approach, the photoexcited naphthalene thiolate acts simultaneously as a photoexcited single-electron reductant and a hydrogen atom transfer (HAT) catalyst, enabling efficient metal-free radical–radical cross-coupling of formate with ketimines and aldimines.
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